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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorophenol

Cat. No.: B1218851

An In-depth Technical Guide to 2-Amino-4,6-
dichlorophenol

This technical guide provides a comprehensive overview of 2-Amino-4,6-dichlorophenol, a
significant chemical intermediate in the pharmaceutical and chemical industries. The document
is intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis, offering detailed information on its chemical properties, synthesis
protocols, and key applications.

Chemical and Physical Properties

2-Amino-4,6-dichlorophenol is a halogenated aromatic amine and phenol derivative. Its
chemical structure and properties make it a versatile precursor in various synthetic pathways.

Table 1: Physicochemical Properties of 2-Amino-4,6-dichlorophenol
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Property Value Source
Molecular Formula CeHsCI2NO [L12113114115]116]
Molecular Weight 178.02 g/mol [11[31[61[7]
CAS Number 527-62-8 [1][2][31[8]
Off-white to light brown or ash-
Appearance colored solid; often appears as  [1][6][8]
long needles.
_ _ 95-96 °C (203-205 °F), may
Melting Point [31[8]
decompose.
Soluble in water and organic
- solvents such as benzene and
Solubility o [1][3]
carbon disulfide. Less soluble
in petroleum ether.
May be sensitive to prolonged
exposure to air and/or light.[2]
Stability [6][71[8] The pure compound is

very stable, but impurities can

reduce its stability.[3]

Synthesis of 2-Amino-4,6-dichlorophenol

The primary route for the synthesis of 2-Amino-4,6-dichlorophenol is the reduction of 2,4-

dichloro-6-nitrophenol.[3][9] This transformation can be achieved through various reduction

methods, including catalytic hydrogenation and chemical reduction.

This method involves the reduction of 2,4-dichloro-6-nitrophenol using hydrogen gas in the

presence of a palladium on carbon (Pd/C) catalyst.

Methodology:

e A mixture of 10 g (0.048 moles) of 2,4-dichloro-6-nitrophenol and 0.2 g of 5% palladium on

carbon is slurried in 250 ml of glacial acetic acid in a hydrogenation bottle.[10]
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e The bottle is stoppered and placed under an atmosphere of 40 psi hydrogen.[10]

e The mixture is shaken at room temperature, and the hydrogen is replenished as it is
consumed during the reaction.[10]

o After approximately 4.5 hours, the hydrogen uptake is complete.[10]

e The reaction mixture is then filtered through a sintered glass funnel to remove the catalyst.
[10]

o The filtrate is concentrated under reduced pressure to remove the solvent, yielding a
quantitative amount of the product.[10]

This protocol utilizes sodium bisulfite as the reducing agent to convert the nitro group to an
amino group.

Methodology:

e To a suspension of 2,4-dichloro-6-nitrophenol (60.0 g, 288 mmol) in a mixture of ethanol (250
mL) and water (250 mL), add sodium bisulfite (251 g, 1.44 mol) in batches.[6][11]

e The reaction mixture is stirred at 65 °C for 4 hours.[6][11]
» Upon completion of the reaction, the mixture is concentrated under vacuum.[6][11]

e The residue is diluted with saturated aqueous sodium bicarbonate (500 mL) and extracted
with ethyl acetate (4 x 200 mL).[6][11]

e The combined organic layers are washed with brine and dried with anhydrous magnesium
sulfate.[6][11]

e The solvent is removed under vacuum, and the resulting residue is purified by silica gel
column chromatography using a gradient of 0-50% ethyl acetate in hexane as the eluent.[6]

¢ The fractions containing the desired product are collected and concentrated to yield 2-
Amino-4,6-dichlorophenol as a colorless powder (30.6 g, 60% yield).[6][11]

Product Confirmation:
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« 1H NMR (CDCls): & 3.92 (s, 2H), 5.36 (s, 1H), 6.59 (d, J = 2.1Hz, 1H), 6.71 (d, J = 2.1Hz,
1H).[6][11]

e Mass Spectrometry: MS (M+H)*: 178.[6][11]

Hz, Pd/C
or

2,4-dichloro-6-nitrophenol Reduction NaHSOs 2-Amino-4,6-dichlorophenol

Starting Materials

2-Amino-4,6-dichlorophenol

:

Multi-step Chemical Reactions >

Oxyclozanide (API)

Veterinary Drug Formulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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